Cas no 2167531-57-7 (4-(3-amino-4-bromophenyl)pyrrolidine-3-carboxylic acid)

• Product Name: 4-(3-amino-4-bromophenyl)pyrrolidine-3-carboxylic acid
• CAS No: 2167531-57-7
• MF: C₁₁H₁₃BrN₂O₂
• MW: 285.137121915817
• CID: 5870109
• PubChem ID: 165528226
• Update Time: 2025-10-29

4-(3-amino-4-bromophenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-amino-4-bromophenyl)pyrrolidine-3-carboxylic acid
• 2167531-57-7
• EN300-1454148

• Inchi： 1S/C11H13BrN2O2/c12-9-2-1-6(3-10(9)13)7-4-14-5-8(7)11(15)16/h1-3,7-8,14H,4-5,13H2,(H,15,16)
• InChI Key： LKMSIFVUAWZRCC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1N)C1CNCC1C(=O)O

Computed Properties

• Exact Mass: 284.01604g/mol
• Monoisotopic Mass: 284.01604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 75.4Ų

Additional information on 4-(3-amino-4-bromophenyl)pyrrolidine-3-carboxylic acid

Research Briefing on 4-(3-amino-4-bromophenyl)pyrrolidine-3-carboxylic acid (CAS: 2167531-57-7)

The compound 4-(3-amino-4-bromophenyl)pyrrolidine-3-carboxylic acid (CAS: 2167531-57-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 4-(3-amino-4-bromophenyl)pyrrolidine-3-carboxylic acid as a key intermediate in the synthesis of novel small-molecule inhibitors targeting various disease pathways. Its unique structural features, including the bromophenyl and pyrrolidine moieties, make it a versatile scaffold for designing compounds with enhanced binding affinity and selectivity. Researchers have successfully utilized this compound in the development of inhibitors for protein kinases and other enzymes implicated in cancer and inflammatory diseases.

One of the most notable advancements involves the optimization of synthetic routes for 4-(3-amino-4-bromophenyl)pyrrolidine-3-carboxylic acid, enabling higher yields and improved purity. A recent publication in the Journal of Medicinal Chemistry detailed a streamlined synthesis protocol that reduces the number of steps and minimizes the use of hazardous reagents, thereby enhancing the compound's accessibility for further research and development.

In terms of biological activity, preliminary in vitro studies have demonstrated that derivatives of 4-(3-amino-4-bromophenyl)pyrrolidine-3-carboxylic acid exhibit promising inhibitory effects against specific cancer cell lines. These findings suggest its potential as a lead compound for anticancer drug development. Additionally, computational modeling studies have provided insights into the compound's binding interactions with target proteins, further supporting its therapeutic relevance.

Looking ahead, ongoing research aims to explore the broader applications of 4-(3-amino-4-bromophenyl)pyrrolidine-3-carboxylic acid in other therapeutic areas, such as neurodegenerative diseases and infectious diseases. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical candidates.

In conclusion, 4-(3-amino-4-bromophenyl)pyrrolidine-3-carboxylic acid represents a promising chemical entity with diverse applications in medicinal chemistry. Continued research and development efforts are likely to uncover new opportunities for leveraging this compound in the design of next-generation therapeutics.